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Compound of Interest

Compound Name: Helipyrone

Cat. No.: B1441731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Helipyrone, a naturally occurring α-

pyrone derivative. The document covers its chemical identity, physicochemical properties, and

reported biological activities. While specific quantitative data for Helipyrone's bioactivity is not

extensively available in the public domain, this guide furnishes detailed, generalized

experimental protocols for the types of assays typically used to evaluate such compounds.

Chemical Identity
IUPAC Name: 6-ethyl-3-[(6-ethyl-4-hydroxy-5-methyl-2-oxopyran-3-yl)methyl]-4-hydroxy-5-

methylpyran-2-one[1][2]

Synonyms: A comprehensive list of synonyms for Helipyrone is provided below to aid in

literature searches and compound identification.[1][2]

Helipyrone A[1][2]

3,3'-methylenebis(6-ethyl-4-hydroxy-5-methyl-2H-pyran-2-one)[1][2]

6-ethyl-3-((6-ethyl-4-hydroxy-5-methyl-2-oxo-2H-pyran-3-yl)methyl)-4-hydroxy-5-methyl-

2H-pyran-2-one[2]

6-ethyl-3-((6-ethyl-4-hydroxy-5-methyl-2-oxopyran-3-yl)methyl)-4-hydroxy-5-methylpyran-

2-one[2]
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6-ethyl-3-[(6-ethyl-4-hydroxy-5-methyl-2-oxo-2H-pyran-3-yl)methyl]-4-hydroxy-5-methyl-

2H-pyran-2-one[2]

CHEMBL225422[2]

SCHEMBL16416503[2]

CHEBI:175087[2]

DTXSID401184003[2]

EBA90201[2]

ZINC15268745[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Helipyrone.

Property Value Source

Molecular Formula C17H20O6 [1][2]

Molecular Weight 320.337 g/mol [1]

Monoisotopic Mass 320.126 g/mol [1]

CAS Number 29902-01-0 [1][2]

Physical Description Solid [2]

Melting Point 218 - 220 °C [2]

SMILES
CCC1=C(C)C(O)=C(CC2=C(O

)C(C)=C(CC)OC2=O)C(=O)O1
[1]

InChI

InChI=1S/C17H20O6/c1-5-12-

8(3)14(18)10(16(20)22-12)7-

11-15(19)9(4)13(6-2)23-

17(11)21/h18-19H,5-7H2,1-

4H3

[1]
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Natural Sources
Helipyrone is a natural product found predominantly in plants of the Asteraceae family. Notable

sources include:

Helichrysum italicum (curry plant)[1]

Helichrysum leucocephalum[1]

Helichrysum plicatum[1]

Anaphalis busua[2]

Anaphalis sinica[2]

Reported Biological Activities
Literature suggests that Helipyrone exhibits several biological activities, primarily antioxidant

and antimicrobial properties.[1] However, specific quantitative data, such as IC50 values for

antioxidant activity or Minimum Inhibitory Concentration (MIC) values for antimicrobial activity,

are not readily available for the purified compound.

Experimental Protocols
The following sections provide detailed, generalized protocols for assays relevant to the

reported biological activities of Helipyrone. These are intended to serve as a guide for

researchers looking to evaluate this or similar compounds.

Antioxidant Activity: DPPH Radical Scavenging Assay
This protocol outlines the determination of the free radical scavenging activity of a compound

using the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Materials:

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol or Ethanol (analytical grade)
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Test compound (Helipyrone)

Positive control (e.g., Ascorbic acid, Trolox)

96-well microplate

Microplate reader

Procedure:

Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution

should have a deep violet color.

Preparation of Test Compound and Control Solutions: Prepare a stock solution of the test

compound in methanol. Perform serial dilutions to obtain a range of concentrations (e.g., 1,

10, 50, 100, 200 µg/mL). Prepare a similar concentration range for the positive control.

Assay:

In a 96-well plate, add 100 µL of the DPPH solution to each well.

Add 100 µL of the different concentrations of the test compound or positive control to the

wells.

For the blank, add 100 µL of methanol to a well containing 100 µL of the DPPH solution.

For the negative control, add 100 µL of methanol to a well.

Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is

calculated using the following formula:

Where:

A_blank = Absorbance of the DPPH solution without the test compound.
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A_sample = Absorbance of the DPPH solution with the test compound.

IC50 Determination: The IC50 value (the concentration of the test compound required to

scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging

activity against the concentrations of the test compound.

Antimicrobial Activity: Broth Microdilution Assay for
Minimum Inhibitory Concentration (MIC)
This protocol describes the determination of the minimum inhibitory concentration (MIC) of a

compound against bacterial and fungal strains.

Materials:

Test compound (Helipyrone)

Bacterial or fungal strains

Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

Positive controls (e.g., Gentamicin for bacteria, Amphotericin B for fungi)

Negative control (broth with solvent)

Sterile 96-well microplates

Spectrophotometer or microplate reader

Procedure:

Preparation of Inoculum: Grow the microbial strains in the appropriate broth overnight at the

optimal temperature. Adjust the turbidity of the culture to match a 0.5 McFarland standard

(approximately 1-2 x 10^8 CFU/mL for bacteria). Dilute this suspension to the final required

concentration (e.g., 5 x 10^5 CFU/mL).

Preparation of Test Compound and Control Solutions: Prepare a stock solution of the test

compound in a suitable solvent (e.g., DMSO). Perform two-fold serial dilutions in the broth
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medium in the wells of a 96-well plate to obtain a range of concentrations. Prepare similar

dilutions for the positive controls.

Inoculation: Add the prepared microbial inoculum to each well containing the test compound

and controls.

Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C

for 18-24 hours for bacteria, 35°C for 24-48 hours for fungi).

Determination of MIC: The MIC is the lowest concentration of the test compound that

completely inhibits the visible growth of the microorganism. This can be assessed visually or

by measuring the absorbance at 600 nm.

Logical Workflow for Natural Product
Characterization
The following diagram illustrates a typical workflow for the isolation and characterization of a

natural product like Helipyrone.
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A generalized workflow for natural product discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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